BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Fixing and Permeabilizing
Cells Stained with MitoTracker™ Red FM

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: FM-red
Cat. No.: B11928510
Get Quote
\ J

Audience: Researchers, scientists, and drug development professionals.

Introduction

MitoTracker™ probes are a series of fluorescent dyes used for labeling mitochondria in live
cells. The accumulation of these cell-permeant dyes within the mitochondria is dependent on
the mitochondrial membrane potential. Consequently, these probes are primarily used to stain
mitochondria in living cells and cannot be used to stain cells that have already been fixed.[1]
MitoTracker™ Red FM is one such dye; however, it is important to note that its fluorescence is
not well-retained following fixation and permeabilization procedures.[2] For experiments
requiring subsequent immunocytochemistry or other intracellular labeling after mitochondrial
staining, alternative MitoTracker™ dyes that are better retained post-fixation are strongly
recommended.

The key to the retention of some MitoTracker dyes after fixation is a mildly thiol-reactive
chloromethyl moiety.[2][3] This group allows the dye to covalently bind to mitochondrial
proteins, anchoring it within the organelle even after fixation and permeabilization. Dyes such
as MitoTracker™ Red CMXRos and MitoTracker™ Deep Red FM possess this feature and are
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therefore suitable for such applications.[2] While some signal from MitoTracker Red FM may be
retained, it is generally not considered a reliable option for protocols involving fixation.

Comparison of MitoTracker™ Probes for Fixation
Compatibility

For researchers designing experiments that involve fixation and permeabilization after
mitochondrial labeling, selecting the appropriate dye is critical. The following table summarizes
the characteristics and fixative compatibility of several common MitoTracker™ probes.
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Quantitative Data on Fluorescence Retention Post-
Fixation

Fixation and permeabilization procedures can significantly impact the fluorescence intensity of
mitochondrial probes. While specific quantitative data for MitoTracker™ Red FM is limited due
to its poor retention, data for fixable analogues illustrates the expected signal reduction.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Effect on MitoTracker™
Deep Red FM Reference

Fixation/Permeabilization

Step
Fluorescence

Aldehyde-based fixatives (e.g.,  Fluorescence intensity may

formaldehyde) decrease.

o . ] Fluorescence reduction of
Permeabilization with Triton™

approximately 2- to 8-fold has
X-100 PP Y

been noted.

A study comparing different fixatives on cells stained with MitoTracker Red CMXRos showed
that a combination of paraformaldehyde and glutaraldehyde can offer superior preservation of
mitochondrial morphology compared to paraformaldehyde alone or ethanol.

Recommended Protocol for Staining, Fixation, and
Permeabilization

This protocol is optimized for MitoTracker™ dyes that are well-retained after fixation, such as
MitoTracker™ Red CMXRos or MitoTracker™ Deep Red FM.

Reagent Preparation

e MitoTracker™ Stock Solution (1 mM): Prepare by dissolving the lyophilized solid in high-
quality, anhydrous dimethyl sulfoxide (DMSO). For example, dissolve a 50 pg vial of
MitoTracker™ Red CMXRos in 94 uL of DMSO. Store the stock solution at -20°C, protected
from light. Avoid repeated freeze-thaw cycles.

 Staining Solution (100-500 nM): On the day of the experiment, dilute the 1 mM stock solution
into pre-warmed (37°C) growth medium appropriate for your cell type. The optimal
concentration may vary between cell types and should be determined empirically. For
protocols involving fixation, a concentration of 100-500 nM is recommended.

 Fixation Solution (2%—4% Formaldehyde): Prepare fresh by diluting a 16% or 37%
formaldehyde stock in Phosphate Buffered Saline (PBS). For optimal results, use pre-
warmed (37°C) fixative. For example, for a 3.7% formaldehyde solution, use complete
growth medium as the diluent.
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e Permeabilization Solution (Optional):
o Triton™ X-100: 0.2% Triton™ X-100 in PBS.

o Ice-cold Acetone or Methanol: 100% acetone or methanol, chilled at -20°C.

Staining Protocol for Live Cells

Staining must be performed on live cells prior to any fixation steps.

For Adherent Cells:

e Grow cells on coverslips in a petri dish to the desired confluency.

e Remove the culture medium and add the pre-warmed MitoTracker™ staining solution.
e Incubate for 15-45 minutes at 37°C under normal cell culture conditions.

» Remove the staining solution and wash the cells with fresh, pre-warmed buffer or growth
medium.

For Suspension Cells:

o Centrifuge the cells to obtain a pellet and aspirate the supernatant.

o Gently resuspend the cells in the pre-warmed MitoTracker™ staining solution.
e Incubate for 15-45 minutes at 37°C.

o Centrifuge the cells to pellet, remove the staining solution, and resuspend in fresh, pre-
warmed medium.

Fixation Protocol

o Carefully remove the medium from the stained cells.
o Add the freshly prepared, pre-warmed 2%—-4% formaldehyde solution.

¢ |ncubate for 15 minutes at 37°C.
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e Rinse the cells several times with PBS to remove the fixative. At this point, the cells can be
mounted for imaging or proceed to permeabilization.

Permeabilization Protocol (Optional)

This step is necessary for subsequent intracellular antibody labeling (immunocytochemistry).
Method A: Detergent Permeabilization

¢ Incubate the fixed cells in 0.2% Triton™ X-100 in PBS for 10 minutes at room temperature.
e Rinse the cells with PBS and proceed with your immunocytochemistry protocol.

Method B: Solvent Permeabilization

e Add ice-cold 100% methanol or acetone to the fixed cells.

 Incubate for 5-10 minutes on ice or at -20°C.

e Wash the cells with PBS and proceed with your immunocytochemistry protocol.
Visualizations

Staining Mechanism

The diagram below illustrates how MitoTracker™ dyes accumulate in the mitochondria of live
cells, a process driven by the mitochondrial membrane potential.
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Caption: Accumulation of MitoTracker™ dye is driven by mitochondrial membrane potential
(A¥Ym).

Experimental Workflow

The following workflow outlines the sequential steps for staining, fixing, and permeabilizing
cells for mitochondrial analysis combined with immunofluorescence.
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Caption: Workflow for mitochondrial staining followed by fixation and immunolabeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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